Cas no 352643-36-8 (5-amino-1H-1,2,3-benzotriazol-1-ol)

• Product Name: 5-amino-1H-1,2,3-benzotriazol-1-ol
• CAS No: 352643-36-8
• MF: C₆H₆N₄O
• MW: 150.138040065765
• CID: 303040
• PubChem ID: 4567257
• Update Time: 2025-06-08

5-amino-1H-1,2,3-benzotriazol-1-ol Chemical and Physical Properties

Names and Identifiers

• 1H-Benzotriazol-5-amine, 1-hydroxy- (9CI)
• 1H-Benzotriazol-5-amine,1-hydroxy-
• 5-amino-1H-1,2,3-benzotriazol-1-ol
• SY352580
• Z1216814173
• AKOS026741778
• 5-Amino-1H-benzo[d][1,2,3]triazol-1-ol
• MFCD00760405
• 352643-36-8
• 1-hydroxybenzotriazol-5-amine
• EN300-175163

• Inchi： 1S/C6H6N4O/c7-4-1-2-6-5(3-4)8-9-10(6)11/h1-3,11H,7H2
• InChI Key： GZOKHDUCLASGDC-UHFFFAOYSA-N
• SMILES： ON1C2C=CC(=CC=2N=N1)N

Computed Properties

• Exact Mass: 150.05428
• Monoisotopic Mass: 150.05416083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 77Ų

Experimental Properties

• PSA: 76.96

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles

Additional information on 5-amino-1H-1,2,3-benzotriazol-1-ol

5-Amino-1H-1,2,3-benzotriazol-1-ol: A Versatile Compound in Modern Chemistry and Pharmaceutical Research

5-Amino-1H-1,2,3-benzotriazol-1-ol (CAS No. 352643-36-8) is a compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound, also known as ABTOL, is a derivative of benzotriazole and features an amino group and a hydroxyl group attached to the benzotriazole ring. These functional groups contribute to its reactivity and versatility, making it a valuable intermediate in the synthesis of more complex molecules.

The chemical structure of 5-amino-1H-1,2,3-benzotriazol-1-ol consists of a benzene ring fused with a triazole ring, with an amino group (-NH₂) at the 5-position and a hydroxyl group (-OH) at the 1-position. The presence of these functional groups allows for a wide range of chemical reactions, including nucleophilic substitution, condensation, and coupling reactions. This makes 5-amino-1H-1,2,3-benzotriazol-1-ol an essential building block in the synthesis of various bioactive compounds and pharmaceuticals.

In the realm of medicinal chemistry, 5-amino-1H-1,2,3-benzotriazol-1-ol has shown promise as a precursor for the development of novel drugs. Recent studies have explored its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, research published in the Journal of Medicinal Chemistry highlighted the use of 5-amino-1H-1,2,3-benzotriazol-1-ol-derived compounds as potent inhibitors of protein kinases, which are key targets in cancer therapy. These inhibitors have demonstrated significant antiproliferative effects on cancer cells in vitro and in vivo.

Beyond its role as an enzyme inhibitor, 5-amino-1H-1,2,3-benzotriazol-1-ol has also been investigated for its potential as an antioxidant and anti-inflammatory agent. Studies have shown that derivatives of this compound can effectively scavenge free radicals and reduce oxidative stress, which is implicated in numerous chronic diseases such as cardiovascular disorders and neurodegenerative conditions. The hydroxyl group on the benzotriazole ring plays a crucial role in these antioxidant properties by facilitating electron transfer reactions.

The synthetic accessibility of 5-amino-1H-1,2,3-benzotriazol-1-ol has further enhanced its appeal in pharmaceutical research. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One common method involves the reaction of 5-nitrobenzotriazole with hydrogen gas over a palladium catalyst to reduce the nitro group to an amino group. Subsequent hydrolysis yields the desired product with high purity and yield. These synthetic methods have been optimized to minimize side reactions and ensure consistent quality.

In addition to its direct applications in drug development, 5-amino-1H-1,2,3-benzotriazol-1-ol has also found use as a ligand in coordination chemistry. Its ability to form stable complexes with metal ions makes it valuable for designing metal-based catalysts and therapeutic agents. For example, complexes of 5-amino-1H-1,2,3-benzotriazol-1-ol with transition metals such as copper and zinc have shown promise in catalytic processes and as potential anticancer agents.

The safety profile of 5-amino-1H-1,2,3-benzotriazol-1-ol is another important consideration for its use in pharmaceutical applications. Extensive toxicological studies have been conducted to evaluate its safety at various concentrations and exposure durations. Results from these studies indicate that 5-amino-1H-1,2,3-benzotriazol-1-ol exhibits low toxicity when used within recommended parameters. However, proper handling and storage protocols should be followed to ensure safety during laboratory use.

In conclusion, 5-amino-1H-1,2,3-benzotriazol-1-ol (CAS No. 352643-*-*8) is a versatile compound with significant potential in modern chemistry and pharmaceutical research. Its unique chemical structure and functional groups make it an ideal building block for synthesizing bioactive molecules with diverse applications. Ongoing research continues to uncover new uses for this compound, further solidifying its importance in the scientific community.